6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate

• IUPAC Name: [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-chloro-5-nitrobenzoate
• InChI: InChI=1S/C17H11ClN4O7S2/c1-8(23)19-16-20-21-17(31-16)30-7-10-5-13(24)14(6-28-10)29-15(25)11-4-9(22(26)27)2-3-12(11)18/h2-6H,7H2,1H3,(H,19,20,23)
• InChI Key: KIMIBXKXRHTHHI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl
• Molecular Formula: C17H11ClN4O7S2
• Molecular Weight: 482.9 g/mol

Description

6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate is a useful research compound. Its molecular formula is C17H11ClN4O7S2 and its molecular weight is 482.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Chemical synthesis and the exploration of biological activity are core research applications for compounds with complex structures, such as 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate. For instance, compounds bearing the thiadiazole and pyran moieties have been synthesized and investigated for their inhibitory activities against various enzymes and receptors. One study focused on the synthesis and inhibition of nitric oxide synthase (NOS) by thiadiazoline- and pyrazoline-based derivatives, highlighting the potential therapeutic applications in conditions where NOS modulation is beneficial (Arias et al., 2018).

Anticancer Potential

Research has also delved into the anticancer properties of similar compounds. Novel fluoro-substituted benzo[b]pyran compounds have shown anti-lung cancer activity, suggesting that structural analogs, including those with thiadiazol and pyran components, could be potent anticancer agents (Hammam et al., 2005).

Coordination Chemistry and Antioxidant Activity

In coordination chemistry, pyrazole-acetamide derivatives have been synthesized and analyzed for their ability to form complexes with metal ions. These complexes have been evaluated for their antioxidant activity, illustrating another dimension of research application for similar compounds (Chkirate et al., 2019).

Antimicrobial and Anti-Helicobacter pylori Activity

The synthesis and evaluation of thiadiazole derivatives for antimicrobial activity, including against Helicobacter pylori, have been subjects of research interest. This suggests the potential use of similar compounds in developing new antimicrobial agents (Mohammadhosseini et al., 2009).